Cas no 34375-90-1 (3-Buten-2-amine)

3-Buten-2-amine is a versatile unsaturated amine with the molecular formula C₄H₇NH₂, featuring a reactive double bond and an amine functional group. This compound is valuable in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and specialty polymers. Its bifunctional reactivity allows for selective modifications, enabling the formation of C-N and C-C bonds. The presence of both amine and alkene groups facilitates applications in Michael additions, cyclizations, and polymerizations. 3-Buten-2-amine is typically handled under inert conditions due to its sensitivity to air and moisture. Its structural properties make it useful for designing tailored molecular architectures in research and industrial applications.

3-Buten-2-amine structure

Product Name:3-Buten-2-amine

CAS No:34375-90-1

MF:C₄H₉N

MW:71.1209609508514

MDL:MFCD15527081

CID:292652

PubChem ID:15584178

Update Time:2025-06-07

3-Buten-2-amine Chemical and Physical Properties

Names and Identifiers

- 3-Buten-2-amine
- but-3-en-2-amine
- (1-methyl-2-propen-1-yl)amine
- 34375-90-1
- MFCD15527081
- DTXSID10574929
- 3-Butene-2-amine
- 1-methylallylamine
- AKOS006340972
- 3-amino-1-butene
- EN300-84385
- JDCBWJCUHSVVMN-UHFFFAOYSA-N
- (R)-but-3-en-2-amine
- SB44642
- C77628
- MDL： MFCD15527081
- Inchi： 1S/C4H9N/c1-3-4(2)5/h3-4H,1,5H2,2H3
- InChI Key： JDCBWJCUHSVVMN-UHFFFAOYSA-N
- SMILES： NC(C=C)C

Computed Properties

Exact Mass: 71.07357
Monoisotopic Mass: 71.073499291g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 5
Rotatable Bond Count: 1
Complexity: 32.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 26Å²

Experimental Properties

PSA: 26.02

3-Buten-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB543388-250 mg	But-3-en-2-amine; .	34375-90-1		250MG	€391.20	2023-04-14
abcr	AB543388-1 g	But-3-en-2-amine; .	34375-90-1		1g	€897.90	2023-04-14
Enamine	EN300-84385-0.05g	but-3-en-2-amine	34375-90-1	95%	0.05g	$86.0	2023-02-11
Enamine	EN300-84385-0.1g	but-3-en-2-amine	34375-90-1	95%	0.1g	$128.0	2023-02-11
Enamine	EN300-84385-0.25g	but-3-en-2-amine	34375-90-1	95%	0.25g	$183.0	2023-02-11
Enamine	EN300-84385-0.5g	but-3-en-2-amine	34375-90-1	95%	0.5g	$288.0	2023-02-11
Enamine	EN300-84385-1.0g	but-3-en-2-amine	34375-90-1	95%	1.0g	$369.0	2023-02-11
Enamine	EN300-84385-2.5g	but-3-en-2-amine	34375-90-1	95%	2.5g	$690.0	2023-02-11
Enamine	EN300-84385-5.0g	but-3-en-2-amine	34375-90-1	95%	5.0g	$1226.0	2023-02-11
Enamine	EN300-84385-10.0g	but-3-en-2-amine	34375-90-1	95%	10.0g	$2298.0	2023-02-11